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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539

Technical Support Center: 10-Undecenyl Acetate

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term stability and storage of 10-
Undecenyl acetate.

Frequently Asked Questions (FAQSs)

Q1: What is 10-Undecenyl acetate and what are its common applications?

10-Undecenyl acetate (CAS No. 112-19-6) is a carboxylic ester with a terminal double bond.
[1] It is a colorless liquid with a mild, fruity, rose-type odor.[1][2] Its primary applications are as a
perfuming and flavoring agent in cosmetics and food products.[2]

Q2: What are the ideal long-term storage conditions for 10-Undecenyl acetate?

For optimal long-term stability, 10-Undecenyl acetate should be stored in a cool, dry, and well-
ventilated area in a tightly sealed container, protected from light. Some suppliers of similar
compounds with terminal alkenes recommend storage under an inert atmosphere, such as
nitrogen or argon, to prevent oxidation.[3] For solutions, it is advisable to aliquot the product to
avoid repeated freeze-thaw cycles and store at -20°C for short-term storage or -80°C for long-
term storage.[3]

Q3: What are the potential degradation pathways for 10-Undecenyl acetate?
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Based on its chemical structure, 10-Undecenyl acetate is susceptible to two primary
degradation pathways:

o Hydrolysis of the ester linkage: This can be catalyzed by acids or bases, yielding 10-
undecen-1-ol and acetic acid.[4][5]

o Oxidation of the terminal double bond: The carbon-carbon double bond can be cleaved by
strong oxidizing agents, potentially forming smaller aldehydes, carboxylic acids, or carbon
dioxide.[6][7]

Q4: Is 10-Undecenyl acetate sensitive to air and light?

While specific data for 10-Undecenyl acetate is limited, related compounds containing terminal
double bonds and ester functionalities can be sensitive to air (oxygen) and light over extended
periods.[3] Oxidative degradation can be initiated or accelerated by exposure to air and UV
light. Therefore, protection from these elements is recommended for long-term storage.

Q5: What materials are incompatible with 10-Undecenyl acetate?

10-Undecenyl acetate should not be stored with strong acids, strong bases, or strong
oxidizing agents, as these can catalyze its degradation.[3][8]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Change in Odor (e.qg., vinegary

or rancid smell)

Ester hydrolysis leading to the
formation of acetic acid or

oxidation of the alkene.

Verify the purity of the material
using analytical techniques
such as Gas Chromatography-
Mass Spectrometry (GC-MS).
If degradation is confirmed, it is
advisable to use a fresh,
unopened sample for sensitive

applications.

Change in Physical
Appearance (e.g., color

change, precipitate formation)

Oxidation, contamination, or

polymerization of the alkene.

A change in color is a strong
indicator of degradation.[3] Do
not use the material for critical
experiments. Verify the purity
and consider ordering a new
batch. Ensure storage
containers are clean and

compatible.

Unexpected Experimental

Results or Loss of Potency

Degradation of 10-Undecenyl
acetate due to improper

storage or handling.

Confirm the identity and purity
of your sample via GC-MS or
Nuclear Magnetic Resonance
(NMR) spectroscopy. Review
your storage conditions and
handling procedures to ensure
they align with the
recommendations (cool, dry,
dark, and potentially inert

atmosphere).[3]

Inconsistent Results Between

Aliguots

Inconsistent storage of aliquots
or contamination during

handling.

Ensure all aliquots are stored
under identical conditions. Use
fresh, sterile pipette tips for
each use to avoid cross-

contamination.

Stability Data Summary
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The following table provides illustrative stability data for 10-Undecenyl acetate under various
conditions. Actual stability will depend on the specific experimental conditions and purity of the
material.

. . _ Degradation
Storage Condition Time Purity (%)
Products Detected

2-8°C, Dark, Inert

12 Months >99% None Detected
Atmosphere
Room Temperature, Trace 10-undecen-1-
12 Months 98%
Dark ol

10-undecen-1-ol,

Room Temperature, o
12 Months 95% trace oxidation

Light Exposure
byproducts

10-undecen-1-ol,

40°C, 75% RH 6 Months 90% acetic acid, oxidation
byproducts
o 10-undecen-1-ol,
Acidic (pH 3) 1 Month 85% ) ]
acetic acid
. 10-undecen-1-ol,
Basic (pH 10) 1 Month 80%

sodium acetate

Experimental Protocols

Protocol for Assessing the Stability of 10-Undecenyl Acetate using Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general method for conducting a long-term stability study of 10-
Undecenyl acetate.

1. Materials and Equipment:
e 10-Undecenyl acetate

» High-purity solvent (e.g., ethyl acetate or dichloromethane)
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GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Autosampler vials with septa

Analytical balance

Micropipettes

Vortex mixer

Incubators or environmental chambers for controlled temperature and humidity storage

. Sample Preparation:

Prepare a stock solution of 10-Undecenyl acetate in the chosen solvent at a concentration
of 1 mg/mL.

For the "time-zero" sample, dilute the stock solution to a final concentration of approximately
10 pg/mL.

Transfer the diluted sample to a GC-MS vial for immediate analysis.

. Stability Study Setup:

Aliquot the neat 10-Undecenyl acetate into several vials under different conditions:

[¢]

Vials purged with nitrogen and stored at 2-8°C in the dark.

[e]

Vials with a normal air headspace stored at room temperature (~25°C) in the dark.

[e]

Vials with a normal air headspace stored at room temperature (~25°C) with exposure to
ambient light.

[e]

Vials stored in an environmental chamber at 40°C and 75% relative humidity.

At predetermined time points (e.g., 1, 3, 6, and 12 months), retrieve a sample from each
storage condition.

Prepare the samples for analysis as described in step 2.
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4. GC-MS Analysis:
e Injector Temperature: 250°C
e Oven Program:
o Initial temperature: 60°C, hold for 2 minutes
o Ramp: 10°C/minute to 280°C
o Hold: 5 minutes at 280°C
e Carrier Gas: Helium at a constant flow rate.
e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV
o Scan Range: m/z 40-400
5. Data Analysis:
o Compare the chromatograms of the stored samples to the time-zero sample.
o Calculate the peak area of 10-Undecenyl acetate to determine its purity at each time point.

« ldentify any new peaks in the chromatograms of the stored samples by analyzing their mass
spectra. These new peaks represent potential degradation products.

Visualizations
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Caption: Factors influencing the degradation of 10-Undecenyl Acetate.
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Caption: Workflow for a long-term stability study of 10-Undecenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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